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Compound of Interest

Compound Name: Thiazine Red R

CAS No.: 2150-33-6

Cat. No.: B1345958

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Thiazine Red R, a versatile fluorescent

dye with significant applications in biomedical research, particularly in the study of protein

aggregation and neurodegenerative diseases. This document is intended for researchers,

scientists, and drug development professionals, offering a centralized resource of its chemical

properties, synonyms, and detailed experimental protocols.

Core Properties and Synonyms of Thiazine Red R
Thiazine Red R is a benzothiazole-derived azo dye recognized for its ability to bind to β-sheet

structures, a hallmark of amyloid fibrils. This property makes it an invaluable tool for the

detection of protein aggregates, such as amyloid-beta plaques and neurofibrillary tangles

associated with Alzheimer's disease.

Table 1: Synonyms and Alternative Names of Thiazine Red R
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Synonym/Alternative Name CAS Number

Thiazine Red R 2150-33-6

Thiazin Red dye 2150-33-6

C.I. Direct Red 45 2150-33-6

Direct Pink T 2150-33-6

Benzo Red RS 2150-33-6

Chloramine Red 2BN 2150-33-6

Rosophenine G 2150-33-6

Tolamine Pink 2150-33-6

Chicago Red 2150-33-6

Direct Thio Red 2150-33-6

Hispamin Pink G 2150-33-6

Rosophenine 10B 2150-33-6

Hexacol Red FB 2150-33-6

Pontamine Pink 2B 2150-33-6

Red FB 2150-33-6

CI 14780 2150-33-6

Food Red 13 2150-33-6

CHLORAZOLPINKY 2150-33-6

Table 2: Chemical and Spectroscopic Properties of Thiazine Red R
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Property Value

Chemical Formula C₂₄H₁₅N₃Na₂O₇S₃

Molecular Weight 599.57 g/mol

IUPAC Name

disodium;2-[4-[(1-hydroxy-4-

sulfonatonaphthalen-2-yl)diazenyl]phenyl]-6-

methyl-1,3-benzothiazole-7-sulfonate

Excitation Maximum (λex) ~510 nm (in solution)

Emission Maximum (λem) ~580 nm (bound to amyloid)

Fluorescence Quantum Yield (ΦF) Not reported in the reviewed literature.

Note on Spectroscopic Properties: The excitation and emission maxima of Thiazine Red R can

exhibit some variability depending on the solvent environment and its binding state. When

bound to amyloid fibrils, a notable Stokes shift is observed. The fluorescence quantum yield, a

measure of the efficiency of fluorescence, is not readily available in published literature, a

common challenge for many commercial dyes.

Mechanism of Action: Binding to Amyloid Fibrils
The utility of Thiazine Red R in neurodegenerative disease research stems from its specific

binding to the cross-β-sheet structures that characterize amyloid fibrils. This interaction is

believed to be driven by the planar nature of the dye molecule, which allows it to intercalate

within the grooves of the β-sheet secondary structure.

Thiazine Red R Molecule
Amyloid Fibril
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β-sheet
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Binding mechanism of Thiazine Red R to amyloid fibrils.

Experimental Protocols
This section provides detailed methodologies for common applications of Thiazine Red R.

Staining of Amyloid Plaques and Neurofibrillary Tangles
in Brain Tissue
This protocol is adapted from various studies on Alzheimer's disease models.

Materials:

Thiazine Red R powder

Ethanol (70% and 50%)

Distilled water

Phosphate-buffered saline (PBS)

Mounting medium

Frozen or paraffin-embedded brain tissue sections

Procedure:

Prepare Staining Solution: Prepare a 0.02% (w/v) stock solution of Thiazine Red R in 50%

ethanol.

Deparaffinization and Rehydration (for paraffin-embedded sections):

Immerse slides in xylene (2 x 5 minutes).

Rehydrate through a graded series of ethanol (100%, 95%, 70%, 50%; 3 minutes each).

Rinse with distilled water.

Staining:
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Incubate tissue sections in the Thiazine Red R staining solution for 8-10 minutes at room

temperature in the dark.

Differentiation:

Briefly rinse the slides in 70% ethanol to remove excess stain.

Washing:

Wash the slides thoroughly with PBS (3 x 5 minutes).

Mounting:

Mount coverslips using an aqueous mounting medium.

Visualization:

Examine the slides under a fluorescence microscope using an appropriate filter set (e.g.,

excitation ~510-560 nm, emission >580 nm). Amyloid plaques and neurofibrillary tangles

will appear as bright red fluorescent structures.
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Start: Tissue Section

Deparaffinize & Rehydrate
(if paraffin-embedded)

Incubate in 0.02% Thiazine Red R
(8-10 min, dark)

Rinse in 70% Ethanol

Wash in PBS
(3 x 5 min)

Mount Coverslip

Fluorescence Microscopy
(Ex: ~540nm, Em: >580nm)

End: Image Analysis

Click to download full resolution via product page

Workflow for Thiazine Red R staining of brain tissue.

Flow Cytometry Analysis of Platelet Aggregation
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This protocol describes the use of Thiazine Red R to identify aggregated platelets by flow

cytometry.

Materials:

Whole blood collected in an appropriate anticoagulant (e.g., sodium citrate)

Platelet agonists (e.g., ADP, collagen, thrombin)

Thiazine Red R

Phosphate-buffered saline (PBS)

Flow cytometer

Procedure:

Blood Collection: Collect whole blood and process to obtain platelet-rich plasma (PRP) if

necessary, or use diluted whole blood.

Platelet Activation:

Incubate the platelet suspension with a chosen agonist at 37°C for a specified time to

induce aggregation. Include a non-activated control.

Staining:

Add Thiazine Red R to the platelet suspensions to a final concentration of 10-20 µg/mL.

Incubate for 15-20 minutes at room temperature in the dark.

Sample Acquisition:

Dilute the stained samples with PBS.

Analyze the samples on a flow cytometer. Use forward scatter (FSC) and side scatter

(SSC) to gate on the platelet population.

Data Analysis:
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Measure the fluorescence intensity of Thiazine Red R in the gated platelet population. An

increase in red fluorescence intensity is indicative of platelet aggregation.

Sample Preparation

Staining

Flow Cytometry

Whole Blood / PRP

Activate with Agonist
(e.g., ADP, Collagen)

Add Thiazine Red R
(15-20 min, dark)

Acquire on Flow Cytometer

Gate on Platelets (FSC/SSC)

Analyze Red Fluorescence

Click to download full resolution via product page

Flow cytometry workflow for platelet aggregation.

Conclusion
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Thiazine Red R remains a robust and reliable tool for the detection and study of protein

aggregates. Its ease of use, strong fluorescence upon binding, and specificity for β-sheet

structures make it a valuable reagent in the fields of neurobiology, hematology, and drug

discovery. The protocols and data presented in this guide are intended to facilitate its effective

application in the laboratory.

Disclaimer: This document is for informational purposes only and does not constitute a product

endorsement. Researchers should always consult the manufacturer's safety data sheets and

product information before use.

To cite this document: BenchChem. [Thiazine Red R: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345958/docs#thiazine-red-r-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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